Cas no 1394965-96-8 (2-Chloro-6-hydroxy-3-methylanisole)

• Product Name: 2-Chloro-6-hydroxy-3-methylanisole
• CAS No: 1394965-96-8
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD23110798
• CID: 5079109
• Update Time: 2026-03-01

2-Chloro-6-hydroxy-3-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxy-3-methylanisole
• 3-chloro-2-methoxy-4-methylphenol

• MDL： MFCD23110798
• Inchi： 1S/C8H9ClO2/c1-5-3-4-6(10)8(11-2)7(5)9/h3-4,10H,1-2H3
• InChI Key： XJWDGEBXKQBFMV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-6-hydroxy-3-methylanisole

Professional Introduction to 2-Chloro-6-hydroxy-3-methylanisole (CAS No. 1394965-96-8)

2-Chloro-6-hydroxy-3-methylanisole, identified by its Chemical Abstracts Service number (CAS No. 1394965-96-8), is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chloro substituent on a methoxybenzene ring with a hydroxyl group at the para position, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of 2-Chloro-6-hydroxy-3-methylanisole positions it as a valuable intermediate in the synthesis of more complex organic molecules. The presence of both electron-withdrawing and electron-donating groups makes it a candidate for various chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and functional group interconversions. These characteristics are particularly appealing in the context of medicinal chemistry, where such intermediates can serve as building blocks for novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic compounds with similar structural motifs. The hydroxyl and chloro substituents in 2-Chloro-6-hydroxy-3-methylanisole suggest possible interactions with biological targets, making it a subject of interest for researchers investigating new drug candidates. For instance, studies have shown that derivatives of anisole derivatives exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties.

The synthesis of 2-Chloro-6-hydroxy-3-methylanisole can be achieved through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the chlorination of 6-hydroxy-3-methylanisole using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). These methods typically proceed under controlled conditions to ensure high selectivity and minimize side reactions. Alternatively, palladium-catalyzed cross-coupling reactions have also been explored as a means to introduce the chloro group selectively.

The compound's stability under various reaction conditions is another critical factor that contributes to its utility in synthetic applications. 2-Chloro-6-hydroxy-3-methylanisole has been found to remain stable under acidic and basic conditions, which broadens its applicability in multi-step synthetic sequences. This stability is particularly important in pharmaceutical manufacturing, where intermediates must withstand harsh conditions without degrading.

From a computational chemistry perspective, the molecular structure of 2-Chloro-6-hydroxy-3-methylanisole has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic properties, such as frontier molecular orbitals (FMOs), which are crucial for understanding its reactivity and interaction with biological targets. The calculated HOMO-LUMO gaps suggest that this compound could be susceptible to single-electron transfer processes, which may be relevant in redox biology.

In the context of drug discovery, the scaffold of 2-Chloro-6-hydroxy-3-methylanisole has inspired the design of several lead compounds with promising pharmacological profiles. For example, modifications at the ortho position relative to the hydroxyl group have led to derivatives with enhanced binding affinity to certain enzymes or receptors. Such structural modifications are often guided by virtual screening techniques combined with experimental validation.

The role of chirality in the biological activity of aromatic compounds cannot be overstated. While 2-Chloro-6-hydroxy-3-methylanisole itself is not chiral, its derivatives can be synthesized as enantiomers or diastereomers to explore stereochemical influences on biological function. This aspect has prompted researchers to develop asymmetric synthesis strategies that allow for the efficient preparation of enantiomerically pure compounds.

The environmental impact of synthesizing and handling 2-Chloro-6-hydroxy-3-methylanisole is also a consideration in modern chemical research. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being increasingly applied, including the use of biocatalysts or renewable feedstocks where feasible.

In conclusion, 2-Chloro-6-hydroxy-3-methylanisole (CAS No. 1394965-96-8) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its stability and reactivity offer opportunities for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of innovative chemical solutions.